(4-(Furan-2-carbonyl)piperazin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone

• IUPAC Name: [4-(furan-2-carbonyl)piperazin-1-yl]-[6-(oxolan-2-ylmethoxy)pyridin-3-yl]methanone
• InChI: InChI=1S/C20H23N3O5/c24-19(15-5-6-18(21-13-15)28-14-16-3-1-11-26-16)22-7-9-23(10-8-22)20(25)17-4-2-12-27-17/h2,4-6,12-13,16H,1,3,7-11,14H2
• InChI Key: NCRSQZUYNDHMMY-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)COC2=NC=C(C=C2)C(=O)N3CCN(CC3)C(=O)C4=CC=CO4
• Molecular Formula: C20H23N3O5
• Molecular Weight: 385.4 g/mol
• CAS No.: 2034299-92-6

Description

(4-(Furan-2-carbonyl)piperazin-1-yl)(6-((tetrahydrofuran-2-yl)methoxy)pyridin-3-yl)methanone is a useful research compound. Its molecular formula is C20H23N3O5 and its molecular weight is 385.42. The purity is usually 95%.
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Scientific Research Applications

• Conformationally Constrained Butyrophenones with Affinity for Dopamine and Serotonin Receptors : A study by Raviña et al. (2000) involved synthesizing novel butyrophenones, similar in structure to the compound , that showed potential as antipsychotic agents. These compounds exhibited affinity for dopamine (D(1), D(2), D(4)) and serotonin (5-HT(2A), 5-HT(2B), 5-HT(2C)) receptors, indicating their potential application in neuropharmacology (Raviña et al., 2000).

• Antimicrobial Activity of Pyridine Derivatives : Patel, Agravat, and Shaikh (2011) synthesized new pyridine derivatives that showed variable and modest activity against bacterial and fungal strains. These compounds are structurally related to the compound and highlight its potential utility in antimicrobial research (Patel, Agravat, & Shaikh, 2011).

• Histamine H3 Receptor Antagonists : A study by Swanson et al. (2009) involved the synthesis of small molecules with a heterocyclic core, similar to the compound , and their evaluation as histamine H3 receptor antagonists. These compounds demonstrated potential in crossing the blood-brain barrier, indicating their relevance in neurological disorders (Swanson et al., 2009).

• Antibacterial Activity of Terazosin Hydrochloride Derivatives : Kumar, Rajnish, and Mazumdar (2021) investigated Terazosin hydrochloride and its derivatives for antibacterial activity. These derivatives, including those similar to the compound , showed promising results against various bacteria, highlighting potential applications in combating bacterial infections (Kumar, Rajnish, & Mazumdar, 2021).

• Corrosion Inhibition of Mild Steel : Singaravelu, Bhadusha, and Dharmalingam (2022) explored the use of organic inhibitors, including compounds structurally similar to the one , for corrosion inhibition of mild steel in an acidic medium. These findings are significant in the field of materials science and corrosion prevention (Singaravelu, Bhadusha, & Dharmalingam, 2022).